![molecular formula C7H18Cl2N2O B6214688 2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride CAS No. 2728520-59-8](/img/new.no-structure.jpg)
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride
Overview
Description
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride is a chemical compound with a complex structure that includes an azetidine ring, an aminomethyl group, and an ethan-1-ol moiety
Preparation Methods
The synthesis of 2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride typically involves multiple steps, starting from readily available starting materials. The synthetic route may include the formation of the azetidine ring, followed by the introduction of the aminomethyl group and the ethan-1-ol moiety. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to achieve the desired product. Industrial production methods may involve optimization of these conditions to ensure high yield and purity of the compound.
Chemical Reactions Analysis
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound may be used in studies related to enzyme inhibition, protein binding, and cellular signaling pathways.
Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride involves its interaction with molecular targets such as enzymes, receptors, or ion channels. The compound may bind to these targets, modulating their activity and leading to specific biological effects. The pathways involved in its mechanism of action can include signal transduction, metabolic regulation, and gene expression.
Comparison with Similar Compounds
2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride can be compared with other similar compounds, such as:
2-(3-(aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol: This compound shares a similar structure but may have different chemical and biological properties.
3-(aminomethyl)-1-methylazetidine: Another related compound with variations in its functional groups and potential applications. The uniqueness of this compound lies in its specific combination of functional groups and its potential for diverse applications in research and industry.
Properties
CAS No. |
2728520-59-8 |
|---|---|
Molecular Formula |
C7H18Cl2N2O |
Molecular Weight |
217.1 |
Purity |
95 |
Origin of Product |
United States |
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